Cas no 1162640-59-6 (2-amino-N,N,3-trimethylpentanamide)

• Product Name: 2-amino-N,N,3-trimethylpentanamide
• CAS No: 1162640-59-6
• MF: C₈H₁₈N₂O
• MW: 158.241322040558
• CID: 5240966
• Update Time: 2026-03-08

2-amino-N,N,3-trimethylpentanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N,N,3-trimethylpentanamide
• 2-Amino-3-methyl-pentanoic acid dimethylamide
• BDBM50135041
• SB46817
• Pentanamide, 2-amino-N,N,3-trimethyl-

• Inchi： 1S/C8H18N2O/c1-5-6(2)7(9)8(11)10(3)4/h6-7H,5,9H2,1-4H3
• InChI Key： BBURRWZXFUJMSZ-UHFFFAOYSA-N
• SMILES： O=C(C(C(C)CC)N)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 134
• XLogP3: 0.5
• Topological Polar Surface Area: 46.3

Additional information on 2-amino-N,N,3-trimethylpentanamide

Introduction to 2-amino-N,N,3-trimethylpentanamide (CAS No. 1162640-59-6)

2-amino-N,N,3-trimethylpentanamide is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis, characterized by its unique structural framework and versatile reactivity. With the CAS number 1162640-59-6, this amide derivative has garnered attention for its potential applications in drug development, particularly in the design of novel bioactive molecules. The compound’s molecular structure, featuring a primary amine group and multiple alkyl substituents, positions it as a valuable intermediate in synthetic pathways that aim to modulate biological targets.

The chemical formula of 2-amino-N,N,3-trimethylpentanamide can be expressed as C₈H₁₇NO, reflecting its composition of eight carbon atoms, seventeen hydrogen atoms, one nitrogen atom, and one oxygen atom. This configuration contributes to its stability under various reaction conditions while maintaining a high degree of flexibility for functionalization. The presence of the amide bond not only enhances its solubility in polar solvents but also allows for further derivatization through nucleophilic or electrophilic substitutions.

In recent years, advancements in computational chemistry and molecular modeling have enabled researchers to explore the pharmacophoric properties of 2-amino-N,N,3-trimethylpentanamide with greater precision. Studies indicate that the compound’s tertiary amine functionality can interact with specific binding pockets in enzymes and receptors, making it a promising scaffold for developing kinase inhibitors or G-protein coupled receptor modulators. The trimethyl substitution at the 3-position of the pentyl chain further enhances its lipophilicity, which is often a critical factor in drug absorption and distribution.

One of the most compelling aspects of 2-amino-N,N,3-trimethylpentanamide is its role as a building block in the synthesis of more complex pharmacological agents. For instance, researchers have utilized this compound to construct peptidomimetics that mimic natural bioactive peptides while avoiding their inherent limitations such as degradation or immunogenicity. The ability to fine-tune the steric and electronic properties of the molecule through strategic modifications has opened new avenues for therapeutic intervention.

Recent publications highlight the compound’s utility in developing treatments for neurological disorders. By leveraging its ability to cross the blood-brain barrier and interact with neurotransmitter systems, 2-amino-N,N,3-trimethylpentanamide has been investigated as a potential precursor for neuroprotective agents. Preliminary in vitro studies suggest that derivatives of this compound may exhibit antioxidant and anti-inflammatory properties, which are relevant to conditions such as Alzheimer’s disease and Parkinson’s disease.

The synthesis of 2-amino-N,N,3-trimethylpentanamide typically involves multi-step organic reactions starting from commercially available precursors. Common synthetic routes include reductive amination followed by amide bond formation or catalytic hydrogenation of nitro compounds. The efficiency and scalability of these synthetic pathways are crucial for industrial applications where cost-effectiveness and reproducibility are paramount. Advances in green chemistry have also prompted investigations into more sustainable methods for producing this compound without compromising yield or purity.

In addition to its pharmaceutical applications, 2-amino-N,N,3-trimethylpentanamide has found utility in agrochemical research. Its structural motif is reminiscent of certain herbicides and fungicides that target specific enzymatic pathways in plants. By modifying key functional groups within the molecule, chemists can develop novel agrochemicals with improved selectivity and environmental safety profiles. Such innovations are essential for addressing global food security challenges while minimizing ecological impact.

The regulatory landscape surrounding 2-amino-N,N,3-trimethylpentanamide is another critical consideration for researchers and manufacturers alike. Compliance with Good Manufacturing Practices (GMP) ensures that the compound meets stringent quality standards before being used in clinical trials or commercial products. Regulatory agencies often require extensive toxicological data to assess potential risks associated with novel chemical entities like this one. Transparent documentation and rigorous testing protocols are therefore indispensable components of any research program involving this compound.

Looking ahead, the future prospects for 2-amino-N,N,3-trimethylpentanamide appear promising as new methodologies emerge in synthetic chemistry and drug discovery. Innovations such as flow chemistry and continuous manufacturing could streamline its production process while reducing waste generation—a growing priority across industries worldwide. Furthermore，collaborative efforts between academia and industry may accelerate discoveries by pooling resources toward shared goals.